2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C19H21F2N3O/c20-16-6-7-18(17(21)12-16)22-19(25)14-24-10-8-23(9-11-24)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2,(H,22,25)
• InChI Key: CEYAPQLGENDLEL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H21F2N3O
• Molecular Weight: 345.4 g/mol

Description

2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide, also known as BDP-12, is a synthetic compound that belongs to the class of piperazine derivatives. It has shown promising results in various scientific research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide acts as a selective antagonist of the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. By blocking this receptor, 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide can modulate the levels of dopamine in the brain, leading to a reduction in symptoms of various neurological disorders. Additionally, 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide can inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and butyrylcholinesterase. 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has also been shown to have antioxidant and anti-inflammatory properties, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide in lab experiments is its selectivity for the dopamine D2 receptor, which allows for specific modulation of dopamine levels in the brain. Additionally, 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has been shown to have low toxicity and good bioavailability, making it a promising candidate for further development. However, one limitation of using 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide is its relatively short half-life, which may require frequent dosing in clinical applications.

Future Directions

There are several future directions for research on 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide. One area of interest is the development of more potent and selective dopamine D2 receptor antagonists based on the chemical structure of 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide. Additionally, further studies are needed to investigate the potential use of 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide in combination with other drugs for the treatment of neurological disorders and cancer. Finally, more research is needed to understand the biochemical and physiological effects of 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide and its potential use in other diseases such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide involves the reaction of 2,4-difluoroaniline with benzylpiperazine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid and acetic anhydride to obtain the final compound. This method has been optimized to yield high purity and yield of 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has been extensively studied for its potential use in treating various neurological disorders such as schizophrenia, depression, and anxiety. It has been shown to act as a potent antagonist of the dopamine D2 receptor, which is a key target in the treatment of these disorders. 2-(4-benzyl-1-piperazinyl)-N-(2,4-difluorophenyl)acetamide has also been investigated for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.